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Compound of Interest

Compound Name: Ac-DEVDD-TPP

Cat. No.: B15610493

Ac-DEVD-CHO Technical Support Center

Welcome to the technical support center for Ac-DEVD-CHO, a critical tool for researchers
studying apoptosis. This guide provides detailed information on the stability, storage, and
proper handling of Ac-DEVD-CHO to ensure the integrity and reproducibility of your
experiments.

Frequently Asked Questions (FAQS)

Q1: What is Ac-DEVD-CHO and what is its primary application?

Ac-DEVD-CHO is a synthetic, cell-permeable tetrapeptide and a potent, reversible inhibitor of
caspase-3 and caspase-7.[1][2][3] Its sequence, DEVD (Asp-Glu-Val-Asp), is derived from the
cleavage site of PARP (poly (ADP-ribose) polymerase), a key substrate of activated caspase-3.
[4] It is widely used in cell-based assays to study the role of caspase-3 in apoptosis and to
investigate cellular events downstream of caspase-3 activation.[1][4]

Q2: The product | received is a lyophilized powder. How should | reconstitute it?

It is recommended to reconstitute the lyophilized Ac-DEVD-CHO powder in sterile, high-quality
dimethyl sulfoxide (DMSO) to create a stock solution.[4][5][6] For example, reconstituting 1 mg
of the peptide in 1 ml of DMSO will yield a 1 mg/ml solution.[4] For aqueous buffers like PBS,
sonication may be needed to aid dissolution.[7]

Q3: How should I store the lyophilized powder and the reconstituted stock solution?
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Proper storage is crucial to maintain the stability and activity of Ac-DEVD-CHO. The lyophilized
powder should be stored at -20°C.[4][6][8][9] Once reconstituted, the stock solution should be
aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or
-80°C.[4][71[9]

Q4: For how long is the reconstituted stock solution stable?

The stability of the reconstituted stock solution depends on the storage temperature. When
stored at -20°C, the solution is typically stable for up to 1-2 months.[4][9] For longer-term
storage, up to 6 months to a year, it is recommended to store the aliquots at -80°C.[7][9]
Always protect the solution from light.[7]

Q5: Can | store the reconstituted Ac-DEVD-CHO in an aqueous buffer?

While Ac-DEVD-CHO can be dissolved in aqueous buffers such as PBS, it is generally less
stable than in DMSO.[7] If your experimental protocol requires an aqueous solution, it is best to
prepare it fresh on the day of use and avoid long-term storage.
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Issue

Possible Cause

Recommendation

No or low inhibition of

caspase-3 activity

Degraded inhibitor: Improper
storage or repeated freeze-
thaw cycles of the stock
solution can lead to

degradation.

Use a fresh aliquot of the Ac-
DEVD-CHO stock solution. For
long-term storage, ensure

aliquots are stored at -80°C.

Insufficient inhibitor
concentration: The
concentration of Ac-DEVD-
CHO may be too low to
effectively inhibit caspase-3 in

your experimental system.

Titrate the inhibitor
concentration to determine the
optimal concentration for your
specific cell type and
experimental conditions. A
common starting concentration
is 10-100 nM.[4]

Incorrect assay buffer
conditions: The pH or other
components of the assay
buffer may not be optimal for

inhibitor activity.

Ensure the assay buffer has a
pH of around 7.2-7.5 and

contains a reducing agent like
DTT to maintain the active site

cysteine of the caspase.

Inconsistent results between

experiments

Variability in inhibitor
concentration: Inaccurate
pipetting or inconsistent

dilution of the stock solution.

Use calibrated pipettes and
prepare fresh dilutions for each

experiment.

Cellular toxicity at high
concentrations: High
concentrations of DMSO
(vehicle) or the inhibitor itself

can be toxic to cells.

Ensure the final concentration
of DMSO in your cell culture
medium is low (typically
<0.1%) to avoid solvent-

induced toxicity.[6]

Precipitation of the inhibitor in

agueous solution

Low solubility in aqueous
buffers: Ac-DEVD-CHO has
limited solubility in aqueous

solutions.

Prepare fresh dilutions from a
DMSO stock solution just
before use. If precipitation
occurs, gentle warming or
sonication might help, but

fresh preparation is preferred.

[7]
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Stability and Storage Conditions Summary

Storage . . .
Form Duration Special Conditions
Temperature
. Store in a dry, dark
Lyophilized Powder -20°C Up to 3 years[9]
place.
] ] Aliguot to avoid
Reconstituted in
-20°C 1-2 months[4][9] freeze-thaw cycles.
DMSO _
Protect from light.[7]
] ] Aliquot to avoid
Reconstituted in
-80°C Up to 1 year[9] freeze-thaw cycles.

DMSO
Protect from light.[7]

Experimental Protocols

Protocol: Inhibition of Caspase-3 in a Cell-Based
Apoptosis Assay

This protocol provides a general guideline for using Ac-DEVD-CHO to inhibit caspase-3 activity

in cultured cells.

Materials:

Ac-DEVD-CHO (lyophilized powder)

Anhydrous DMSO

Cell culture medium appropriate for your cell line

Apoptosis-inducing agent (e.g., staurosporine, etoposide)

96-well cell culture plate

Caspase-3 activity assay kit (e.g., colorimetric or fluorometric)

Procedure:
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Prepare Ac-DEVD-CHO Stock Solution:

o Reconstitute the lyophilized Ac-DEVD-CHO in anhydrous DMSO to a stock concentration
of 1-10 mM.

o Aliquot the stock solution and store at -80°C.
Cell Seeding:

o Seed your cells in a 96-well plate at a density appropriate for your cell line and allow them
to adhere overnight.

Inhibitor Pre-treatment:

o Prepare a working solution of Ac-DEVD-CHO in cell culture medium. The final
concentration will need to be optimized, but a starting range of 10-100 uM is common for
cell-based assays.

o Remove the old medium from the cells and add the medium containing Ac-DEVD-CHO.

o Include a vehicle control (medium with the same concentration of DMSO used for the
inhibitor).

o Incubate the cells for 1-2 hours at 37°C.
Induction of Apoptosis:

o Add the apoptosis-inducing agent to the wells (except for the negative control wells) at a
pre-determined optimal concentration.

o Incubate for the desired period to induce apoptosis (e.g., 3-6 hours).
Measure Caspase-3 Activity:

o Following the incubation, lyse the cells and measure caspase-3 activity using a
commercial assay kit according to the manufacturer's instructions. The assay typically
involves a caspase-3 substrate that produces a colorimetric or fluorescent signal upon
cleavage.
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o Data Analysis:

o Compare the caspase-3 activity in cells treated with the apoptosis inducer alone versus
those pre-treated with Ac-DEVD-CHO. A significant reduction in the signal in the presence
of Ac-DEVD-CHO indicates specific inhibition of caspase-3 activity.

Visualizations

Caspase Activation Pathway and Site of Ac-DEVD-CHO
Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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